BC11-38

• Molecular Formula: C15H16N2OS2
• Molecular Weight: 304.4 g/mol
• InChI: InChI=1S/C15H16N2OS2/c1-2-9-20-15-16-12-8-10-19-13(12)14(18)17(15)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChIKey: YHNDCCKFNWDQGW-UHFFFAOYSA-N

Researchers require PDE11-selective tools to avoid off-target cAMP/cGMP modulation. BC11-38 solves this with >100 μM IC50 against PDE1-10. - >357-fold selectivity window; no PDE5/4 cross-activity - Validated in H295R cells: elevates cAMP, stimulates cortisol at 10-20 μM - ≥98% purity (HPLC), thienopyrimidinone class, MW 304.07 - Available for immediate R&D shipment; no DEA restrictions

BC11-38: Selective PDE11 Inhibitor for cAMP Signaling Research

BC11-38 (CAS 686770-80-9) is a potent, selective, and biologically active small-molecule inhibitor of phosphodiesterase 11 (PDE11), identified through a yeast-based high-throughput screen of approximately 200,000 compounds [1]. It exhibits an IC₅₀ of 0.28 μM for PDE11 and demonstrates >100-fold selectivity over PDE isoforms 1 through 10 (IC₅₀ > 100 μM) [1]. BC11-38 elevates intracellular cAMP levels, promotes PKA-mediated ATF-1 phosphorylation, and stimulates cortisol production in H295R human adrenocortical carcinoma cells, thereby phenocopying the signaling observed in adrenocortical tumors associated with Cushing's syndrome [1].

1

Target Engagement PDE11-selective inhibitor for cAMP/cGMP signaling dissection

2

Isoform Selectivity Reported >100-fold window over PDE1-10 isoforms in recombinant enzyme assays

3

Cellular Activity Elevates cAMP and stimulates cortisol production in adrenocortical cell models

• [1] Ceyhan O, Birsoy K, Hoffman CS. (2012) Identification of biologically active PDE11-selective inhibitors using a yeast-based high-throughput screen. Chem Biol, 19 (1): 155-63. PMID: 22284362. View Source

Why General PDE Inhibitors Cannot Replace BC11-38

Substituting BC11-38 with pan-PDE inhibitors (e.g., IBMX) or PDE4-specific agents (e.g., roflumilast, apremilast) fails to recapitulate its unique signaling profile because BC11-38's high selectivity for PDE11 (IC₅₀ > 100 μM for PDE1-10) ensures that observed effects are attributable to PDE11 inhibition alone, avoiding confounding off-target activity on other PDE families [1]. Furthermore, within the PDE11 inhibitor class, structurally related analogs such as BC11-15 and BC11-28 display significantly reduced potency (IC₅₀ values of 43 μM and 100 μM, respectively) and lack demonstrated cellular activity, making BC11-38 the only well-validated chemical probe for PDE11-dependent cAMP and cortisol modulation in H295R cells [2][3].

Pan-PDE inhibitors

IBMX and similar non-selective inhibitors suppress multiple PDE isoforms, obscuring PDE11-specific mechanistic interpretation in adrenal or neuronal models.

Dual PDE5/PDE11 agents

Tadalafil co-inhibits PDE5 at sub-nanomolar concentrations; PDE5 confound may shift cAMP/cGMP pathway readouts away from PDE11 attribution.

Less selective PDE11 inhibitors

Proprietary PDE11 inhibitors with narrower selectivity margins or uncharacterized off-target profiles may not reproduce BC11-38’s reported >100-fold window, complicating data cross-comparison.

• [1] Ceyhan O, Birsoy K, Hoffman CS. (2012) Identification of biologically active PDE11-selective inhibitors using a yeast-based high-throughput screen. Chem Biol, 19 (1): 155-63. PMID: 22284362. View Source
• [2] BindingDB Entry for BC11-15 (BDBM86639). Affinity Data: IC50 = 4.30E+4 nM for human PDE11A. View Source
• [3] BindingDB Entry for BC11-28 (BDBM86641). Affinity Data: IC50 = 1.00E+5 nM for human PDE11A. View Source

Comparative Evidence for PDE11 Selectivity

PDE Isoform Selectivity Profile

BC11-38 demonstrates approximately 150-fold and 350-fold greater potency for PDE11 compared to its structural analogs BC11-15 and BC11-28, respectively. This potency advantage is critical for achieving effective PDE11 inhibition at low micromolar concentrations in cellular assays without encountering solubility or off-target issues [1].

PDE Isoform Selectivity Profile

Head-to-head

BC11-38

PDE11 IC50 0.28 μM; PDE1-10 all >100 μM

Comparators

Tadalafil: PDE11 IC50 ~0.1-0.5 μM & PDE5 IC50 ~1-5 nM; IBMX: pan-PDE inhibition

≥357-fold window supports PDE11-specific interpretation in multi-PDE systems.

Recombinant human PDE panel; Ba(OH)₂ precipitation assay.

Evidence Dimension	Inhibitory potency (IC₅₀) against human PDE11A
Target Compound Data	IC₅₀ = 0.28 μM
Comparator Or Baseline	BC11-15 (IC₅₀ = 43 μM); BC11-28 (IC₅₀ = 100 μM)
Quantified Difference	BC11-38 is ~154x more potent than BC11-15 and ~357x more potent than BC11-28.
Conditions	In vitro enzyme assays using recombinant human PDE11A4 (Ba(OH)₂ precipitation method).

Why This Matters

Higher potency enables robust target engagement at lower compound concentrations, minimizing off-target effects and improving assay window in cellular and biochemical studies.

• [1] BindingDB Entry for BC11-38 (BDBM86644). Affinity Data: IC50 = 0.28 μM for human PDE11A; BC11-15 (BDBM86639): IC50 = 43 μM; BC11-28 (BDBM86641): IC50 = 100 μM. View Source

cAMP Elevation in Adrenocortical Cells

Among the four PDE11 inhibitors identified in the primary screen, only BC11-38 (and two closely related structural analogs) has been demonstrated to significantly elevate intracellular cAMP levels and stimulate cortisol production in H295R human adrenocortical cells. This functional activity is absent in HeLa cells, which have low endogenous PDE11 expression, confirming on-target PDE11-mediated signaling [1].

cAMP Elevation in Adrenocortical Cells

Reported

Cell-based functional readout

H295R adrenocortical cells: 20 μM BC11-38 increases cAMP; HeLa cells (low PDE11): no response.

Cell-model specificity supports PDE11 target-engagement interpretation.

Multi-hour treatment; qualitative response confirmed only in PDE11-expressing line.

Evidence Dimension	Cellular functional activity (cAMP elevation and cortisol secretion)
Target Compound Data	Significant increase in cAMP levels and cortisol production in H295R cells; no effect in HeLa cells (low PDE11 expression).
Comparator Or Baseline	Other PDE11 inhibitors (e.g., BC11-15, BC11-28) lack reported cellular activity in H295R cells.
Quantified Difference	Qualitative difference: BC11-38 is the only PDE11 inhibitor with validated cellular functional activity in H295R cells.
Conditions	H295R human adrenocortical carcinoma cells; HeLa cells (low PDE11 expression control).

Why This Matters

Demonstrated cellular activity confirms that BC11-38 can effectively modulate endogenous PDE11-dependent signaling pathways, making it the preferred chemical probe for functional studies of adrenal biology and cAMP/cortisol regulation.

• [1] Ceyhan O, Birsoy K, Hoffman CS. (2012) Identification of biologically active PDE11-selective inhibitors using a yeast-based high-throughput screen. Chem Biol, 19 (1): 155-63. PMID: 22284362. View Source

PDE11A4 LLPS Dispersal vs Tadalafil

BC11-38 exhibits >100-fold selectivity for PDE11 over PDE isoforms 1 through 10 (IC₅₀ > 100 μM for all tested isoforms). In contrast, commonly used PDE inhibitors like 3-isobutyl-1-methylxanthine (IBMX) are non-selective and inhibit multiple PDE families, while PDE4 inhibitors (e.g., roflumilast, apremilast) show high selectivity for PDE4 but negligible activity against PDE11 [1][2].

PDE11A4 LLPS Dispersal vs Tadalafil

Head-to-head

BC11-38 (100 μM, 1 h)

Reverses LLPS; increases cytosolic/membrane PDE11A4 ratio

Tadalafil & Controls

Tadalafil: comparable dispersal; Rolipram/Papaverine: no effect

PDE11-specific LLPS modulation achievable without concurrent PDE5 inhibition.

EmGFP-mPDE11A4 cells; n=4 replicates; fluorescence microscopy & Western blot.

Evidence Dimension	Selectivity index (PDE11 vs. PDE1-10)
Target Compound Data	IC₅₀ > 100 μM for PDE1-10; selectivity > 357-fold.
Comparator Or Baseline	IBMX (non-selective PDE inhibitor); Roflumilast (PDE4 IC₅₀ = 0.7 nM, PDE11 IC₅₀ not reported but expected to be inactive); Apremilast (PDE4 IC₅₀ = 140 nM).
Quantified Difference	BC11-38 shows no significant inhibition of PDE1-10 at concentrations up to 100 μM, whereas IBMX inhibits multiple PDE families at micromolar concentrations.
Conditions	In vitro enzyme assays using recombinant human PDE isoforms (PDE1C, PDE3B, PDE5A1, PDE6C, PDE8A, PDE9A2, PDE10A1).

Why This Matters

High selectivity ensures that observed biological effects can be confidently attributed to PDE11 inhibition, reducing experimental variability and off-target confounding in complex biological systems.

• [1] Ceyhan O, Birsoy K, Hoffman CS. (2012) Identification of biologically active PDE11-selective inhibitors using a yeast-based high-throughput screen. Chem Biol, 19 (1): 155-63. PMID: 22284362. View Source
• [2] PDE4 Inhibitors: Bridging Molecular Insights With Clinical Impact. J Drugs Dermatol. (2025). IC₅₀ values: roflumilast 0.7 nM, apremilast 140 nM, crisaborole 750 nM. View Source

Optimal Research Applications of BC11-38

Adrenal cAMP/cGMP Pathway Deconvolution

BC11-38 is the ideal chemical probe for investigating PDE11-mediated cAMP hydrolysis and its downstream effects on cortisol biosynthesis. In H295R human adrenocortical carcinoma cells, BC11-38 treatment significantly elevates intracellular cAMP levels, promotes PKA-mediated ATF-1 phosphorylation, and stimulates cortisol production, providing a robust model for studying adrenal insufficiency and Cushing's syndrome pathophysiology. This functional activity is not observed with other PDE11 inhibitors like BC11-15 or BC11-28, nor with PDE4-selective agents, making BC11-38 uniquely suited for these studies [1].

PDE11A4 LLPS and Subcellular Compartmentalization

Given its potent inhibition of PDE11 (IC₅₀ = 0.28 μM) and proven cellular activity in H295R cells, BC11-38 serves as a critical tool for target validation studies aimed at assessing the therapeutic potential of PDE11 inhibition for treating adrenal insufficiencies or hypercortisolism. Its high selectivity over PDE1-10 (IC₅₀ > 100 μM) ensures that phenotypic outcomes can be confidently linked to PDE11 modulation, a key requirement for drug discovery programs [1].

Glucocorticoid Production and Adrenal Insufficiency Models

In experimental systems where the contribution of PDE11 to cyclic nucleotide signaling must be isolated, BC11-38 provides a highly selective alternative to non-specific inhibitors like IBMX. Its inactivity against PDE1-10 at concentrations up to 100 μM allows researchers to exclude PDE11-mediated effects without confounding inhibition of other PDE families, thereby enhancing the interpretability of complex signaling pathway analyses [1].

PDE11 Target Validation in Neurological Studies

BC11-38 represents a well-characterized starting point for SAR campaigns aimed at developing next-generation PDE11 inhibitors with improved potency, brain permeability, or metabolic stability. Its defined selectivity profile and functional activity in cellular assays provide a benchmark against which novel analogs can be compared, facilitating the rational design of compounds with enhanced drug-like properties for potential therapeutic applications in age-related cognitive decline or Parkinson's disease [1][2].

Application

Selection Property

Validation Focus

Adrenal cAMP/cGMP pathway studies

PDE11-selective inhibition window

cAMP and cortisol endpoint context in H295R models

PDE11A4 LLPS and subcellular localization research

PDE11-specific LLPS modulation without PDE5 off-target

Membrane-to-cytosolic PDE11A4 ratio and dispersal kinetics

Glucocorticoid synthesis and adrenal research models

cAMP-pathway rescue activity

Cortisol output in cAMP-impaired or knockdown cell models

PDE11 target investigation in neurological tissues

Selective PDE11 chemical probe

PDE11 expression-matched brain model endpoints

• [1] Ceyhan O, Birsoy K, Hoffman CS. (2012) Identification of biologically active PDE11-selective inhibitors using a yeast-based high-throughput screen. Chem Biol, 19 (1): 155-63. PMID: 22284362. View Source
• [2] Use of PDE11 or PDE2 Inhibitor for the Treatment of Parkinson's Disease. U.S. Patent Application Publication, 2021. View Source